(2E)-3-(4-phenylphenyl)prop-2-enoic acid
Description
(2E)-3-(4-phenylphenyl)prop-2-enoic acid, more commonly known as 4-Phenylphenylacrylic acid (4-PPAA), is a synthetic organic compound belonging to the class of carboxylic acids. It is a white solid with a molecular weight of 222.24 g/mol and a melting point of 160-161°C. 4-PPAA is a versatile compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is used as a reagent in organic synthesis and as an intermediate in the production of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Chemical Synthesis and Material Science
(2E)-3-(4-phenylphenyl)prop-2-enoic acid and its derivatives have been investigated for their potential in the synthesis of complex molecules and materials. The compound's structure serves as a foundational backbone for synthesizing various pharmacologically active derivatives. Research by Qiu et al. (2009) highlights the synthesis of key intermediates for pharmaceutical compounds, demonstrating the importance of such structures in medicinal chemistry.
Pharmacological Investigations
The pharmacological properties of cinnamic acid derivatives, to which this compound is closely related, have been extensively studied. For instance, research by De et al. (2011) reviews the anticancer potential of these compounds, underscoring their significance in the development of new therapeutic agents. Similarly, Epifano et al. (2015) discuss the anti-inflammatory and anti-tumor properties of related compounds, suggesting possible avenues for drug development.
Environmental and Biological Studies
Compounds with structural similarities to this compound have also been analyzed for their environmental fate and biological activities. Wong (2006) provides an overview of the environmental processes affecting chiral pollutants, offering insights into the biodegradation and transformation pathways that could apply to a wide range of aromatic compounds. This research has implications for understanding the environmental impact and degradation of such molecules.
Biochemical and Molecular Mechanisms
The biochemical interactions and mechanisms of action of aromatic compounds, including those structurally related to this compound, have been a focus of several studies. Research by Beloborodova et al. (2013) explores the biological properties of sepsis-associated low molecular aromatic microbial metabolites, which might share metabolic pathways with cinnamic acid derivatives, highlighting their role in microbial and human cell interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(4-phenylphenyl)prop-2-enoic acid involves the reaction of benzaldehyde with malonic acid to form a β-ketoester intermediate, which is then decarboxylated to form the desired product.", "Starting Materials": [ "Benzaldehyde", "Malonic acid", "Sodium ethoxide", "Ethanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Dissolve 10 g of benzaldehyde and 8 g of malonic acid in 50 mL of ethanol.", "Step 2: Add 5 g of sodium ethoxide to the mixture and stir for 30 minutes at room temperature.", "Step 3: Heat the mixture under reflux for 2 hours.", "Step 4: Cool the mixture to room temperature and add 50 mL of hydrochloric acid.", "Step 5: Extract the mixture with 50 mL of diethyl ether.", "Step 6: Wash the organic layer with 50 mL of sodium hydroxide solution.", "Step 7: Dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the desired product." ] } | |
CAS RN |
88241-65-0 |
Molecular Formula |
C15H12O2 |
Molecular Weight |
224.3 |
Purity |
0 |
Origin of Product |
United States |
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